Cas no 2680716-96-3 (benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate)

• Product Name: benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate
• CAS No: 2680716-96-3
• MF: C₂₄H₂₃NO₃S
• MW: 405.509325265884
• CID: 5622129
• PubChem ID: 165929893
• Update Time: 2025-06-09

benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680716-96-3
• EN300-28303443
• benzyl N-[3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate

• Inchi： 1S/C24H23NO3S/c1-16-8-7-11-18(14-16)22(26)21-19-12-5-6-13-20(19)29-23(21)25-24(27)28-15-17-9-3-2-4-10-17/h2-4,7-11,14H,5-6,12-13,15H2,1H3,(H,25,27)
• InChI Key： KIJNJQCEAUYOPW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=C(C)C=2)=O)C2=C1CCCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.13986477g/mol
• Monoisotopic Mass: 405.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate

Comprehensive Overview of Benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate (CAS No. 2680716-96-3)

The compound benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate (CAS No. 2680716-96-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydrobenzothiophene core and a benzyl carbamate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The 3-methylbenzoyl group in this compound suggests potential interactions with kinase enzymes, a hot topic in oncology and autoimmune disease research. This aligns with trending searches like "kinase inhibitors for cancer therapy" and "small-molecule drug design," reflecting its relevance to current scientific discourse.

The tetrahydrobenzothiophene scaffold is notable for its structural similarity to bioactive molecules found in nature. This has led to investigations into its potential as a GPCR modulator or ion channel ligand, areas frequently queried in academic and industrial databases. Additionally, the benzyl carbamate functional group enhances its stability and bioavailability, addressing common challenges in drug formulation—a key concern for researchers searching for "improving drug solubility" or "prodrug strategies."

From a synthetic chemistry perspective, the CAS No. 2680716-96-3 compound offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for derivatization, making it a versatile intermediate in medicinal chemistry. Queries such as "SAR optimization techniques" and "scaffold hopping in drug discovery" highlight the broader interest in such applications. Furthermore, its potential as a fluorescence probe or biochemical tool is under exploration, catering to the growing market for research reagents.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound's synthesis and handling require adherence to green chemistry principles, a trending topic in sustainable science. Searches like "eco-friendly synthetic routes" and "benign solvents in organic synthesis" resonate with these concerns, emphasizing the need for responsible research practices.

In summary, benzyl N-3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate represents a multifaceted tool for modern research. Its structural features and potential applications align with high-interest areas in drug development, biochemical assays, and sustainable chemistry, making it a compelling subject for further investigation.